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Compound of Interest

Compound Name:
1,3-Diaminopropane

dihydrochloride

Cat. No.: B083324 Get Quote

1,3-Diaminopropane Dihydrochloride: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and

experimental protocols related to 1,3-Diaminopropane Dihydrochloride. This compound

serves as a crucial building block in the synthesis of various biologically active molecules and

coordination complexes.

Core Chemical Properties and Structure
1,3-Diaminopropane dihydrochloride is the hydrochloride salt of 1,3-diaminopropane, a

simple aliphatic diamine. The addition of two hydrochloride moieties enhances the compound's

stability and water solubility, making it a versatile reagent in aqueous reaction systems.

Physicochemical Data
The following table summarizes the key physicochemical properties of 1,3-diaminopropane
dihydrochloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b083324?utm_src=pdf-interest
https://www.benchchem.com/product/b083324?utm_src=pdf-body
https://www.benchchem.com/product/b083324?utm_src=pdf-body
https://www.benchchem.com/product/b083324?utm_src=pdf-body
https://www.benchchem.com/product/b083324?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₃H₁₂Cl₂N₂ [1]

Molecular Weight 147.05 g/mol [1]

Appearance White crystalline powder [2]

Melting Point 246-250 °C

Solubility Soluble in water

Assay ≥97% to 98% [1]

Structural Information
The chemical structure of 1,3-diaminopropane dihydrochloride is characterized by a central

three-carbon chain with amino groups at positions 1 and 3, each protonated and associated

with a chloride ion.

Identifier String

SMILES C(CN)CN.Cl.Cl

InChI
InChI=1S/C3H10N2.2ClH/c4-2-1-3-5;;/h1-

5H2;2*1H

InChIKey HYOCSVGEQMCOGE-UHFFFAOYSA-N

Experimental Protocols
Synthesis of 1,3-Diaminopropane Dihydrochloride
A common laboratory-scale synthesis involves the reaction of 1,3-diaminopropane with

hydrochloric acid.

Materials:

1,3-Diaminopropane

Concentrated Hydrochloric Acid (HCl)
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Ethanol

Ice bath

Magnetic stirrer and stir bar

Büchner funnel and filter paper

Procedure:

Dissolve a known amount of 1,3-diaminopropane in ethanol in a flask.

Cool the flask in an ice bath.

Slowly add a stoichiometric amount (2 equivalents) of concentrated hydrochloric acid to the

stirred solution. The reaction is exothermic.

Continue stirring in the ice bath for 30-60 minutes to allow for complete precipitation of the

salt.

Collect the white precipitate by vacuum filtration using a Büchner funnel.

Wash the collected solid with cold ethanol to remove any unreacted starting materials.

Dry the product under vacuum to obtain 1,3-diaminopropane dihydrochloride.

Purification
Recrystallization is a standard method for the purification of 1,3-diaminopropane
dihydrochloride.

Procedure:

Dissolve the crude 1,3-diaminopropane dihydrochloride in a minimum amount of hot

water or an ethanol/water mixture.

Allow the solution to cool slowly to room temperature.

Further cool the solution in an ice bath to maximize crystal formation.
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Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of cold solvent.

Dry the crystals under vacuum.

Analytical Characterization
The identity and purity of 1,3-diaminopropane dihydrochloride can be confirmed using

various analytical techniques.

Analytical Method Expected Results

Titration
Purity can be determined by titration with a

standardized base, such as sodium hydroxide.

Infrared (IR) Spectroscopy

The IR spectrum should show characteristic

peaks for N-H stretching (around 3000-3300

cm⁻¹) and C-H stretching (around 2800-3000

cm⁻¹).

Nuclear Magnetic Resonance (NMR)

Spectroscopy

¹H NMR and ¹³C NMR spectroscopy can be

used to confirm the carbon and proton

framework of the molecule.

Visualizing the Molecular Relationship
The following diagram illustrates the simple acid-base reaction forming the dihydrochloride salt

from its free base.

1,3-Diaminopropane
(Free Base)

1,3-Diaminopropane
Dihydrochloride

+

2 HCl
(Hydrochloric Acid)

+

Click to download full resolution via product page
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Caption: Formation of 1,3-Diaminopropane Dihydrochloride.

Safety and Handling
1,3-Diaminopropane dihydrochloride is classified as a hazardous substance and requires

careful handling.

GHS Hazard Information
Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 3) H301: Toxic if swallowed.

Acute Toxicity, Dermal (Category 3) H311: Toxic in contact with skin.

Acute Toxicity, Inhalation (Category 3) H331: Toxic if inhaled.

Skin Irritation (Category 2) H315: Causes skin irritation.

Eye Irritation (Category 2A) H319: Causes serious eye irritation.

Specific Target Organ Toxicity — Single

Exposure (Category 3), Respiratory System
H335: May cause respiratory irritation.

Data sourced from Sigma-Aldrich safety information.

Handling and Storage Recommendations
Personal Protective Equipment (PPE): Wear appropriate protective clothing, including gloves

and safety goggles.

Ventilation: Use in a well-ventilated area or under a chemical fume hood.

Storage: Store in a tightly closed container in a dry and well-ventilated place. The compound

is hygroscopic.

Incompatibilities: Avoid contact with strong oxidizing agents.

Applications in Research and Development
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1,3-Diaminopropane and its dihydrochloride salt are valuable reagents in organic synthesis and

drug development. They are used in the synthesis of:

Heterocyclic Compounds: Serving as a key building block for various nitrogen-containing

heterocycles.

Coordination Complexes: The diamine acts as a bidentate ligand in the formation of metal

complexes.

Active Pharmaceutical Ingredients (APIs): It is a precursor in the synthesis of certain

pharmaceutical agents. For instance, it has been used in the synthesis of cholinesterase

inhibitors for potential Alzheimer's disease treatment and in the development of thrombosis

inhibitors.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://patents.google.com/patent/US5973205A/en
https://www.benchchem.com/product/b083324?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/1-3-diaminopropane-dihydrochloride-10517-44-9
https://labproinc.com/products/13-diaminopropane-dihydrochloride-100g-t0613-100g
https://patents.google.com/patent/US5973205A/en
https://patents.google.com/patent/US5973205A/en
https://www.benchchem.com/product/b083324#1-3-diaminopropane-dihydrochloride-chemical-properties-and-structure
https://www.benchchem.com/product/b083324#1-3-diaminopropane-dihydrochloride-chemical-properties-and-structure
https://www.benchchem.com/product/b083324#1-3-diaminopropane-dihydrochloride-chemical-properties-and-structure
https://www.benchchem.com/product/b083324#1-3-diaminopropane-dihydrochloride-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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